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Compound of Interest

Compound Name: Formamidinium iodide

Cat. No.: B12059652

CAS Number: 879643-71-7[1][2]

This technical guide provides an in-depth overview of formamidinium iodide (FAIl), a critical
precursor material in the development of high-efficiency perovskite solar cells and other
optoelectronic devices. This document is intended for researchers, scientists, and drug
development professionals, offering detailed information on the compound's properties, safety
data, and established experimental protocols.

Core Properties and Safety Data

Formamidinium iodide is an organic salt that serves as a key component in the synthesis of
formamidinium-based perovskites, most notably formamidinium lead iodide (FAPDIs).[1][3] Its
adoption in perovskite research is driven by the favorable optoelectronic properties it imparts to
the final material, including a narrower bandgap and improved thermal stability compared to its
methylammonium counterparts.[4]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of formamidinium
iodide.
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Property Value Source
Molecular Formula CHsIN2 [51[6]
Molecular Weight 171.97 g/mol [6]

White to off-white crystalline
Appearance ] [5]
solid/powder

Melting Point 242 °C (decomposes) [5]
- Soluble in water, DMF, and
Solubility [5]
DMSO

Safety and Hazard Information

Formamidinium iodide is classified as a hazardous substance. The following tables outline its
GHS hazard statements and precautionary measures as indicated in its Safety Data Sheet
(SDS).

GHS Hazard Statements[1][2][4]

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Precautionary Statements (Prevention)[1][2][4]
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Code Statement
Avoid breathing
P261 .
dust/fume/gas/mist/vapors/spray.
P264 Wash skin thoroughly after handling.
Do not eat, drink or smoke when using this
P270
product.
pP271 Use only outdoors or in a well-ventilated area.
Wear protective gloves/protective clothing/eye
P280 p g p g/ey

protection/face protection.

Precautionary Statements (Response)[1][2][4]

Code Statement
IF SWALLOWED: Call a POISON
P301 + P312 _
CENTER/doctor if you feel unwell.
P302 + P352 IF ON SKIN: Wash with plenty of water.
IF INHALED: Remove person to fresh air and
P304 + P340

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocols

The following are detailed methodologies for the synthesis of formamidinium iodide and its

subsequent use in the fabrication of formamidinium lead iodide (FAPDIs) perovskite thin films

for solar cell applications.

Synthesis of Formamidinium lodide (FAI)

This protocol is adapted from a literature procedure for the synthesis of FAL[7]
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Materials:

e Formamidinium acetate

e Hydroiodic acid (57 wt% in water)

e Ethanol

e Chloroform

o Diethyl ether

Procedure:

Dissolve formamidinium acetate (11.5 g, 0.11 mol) in ethanol (80 mL).

Slowly add hydroiodic acid (30 mL, 0.227 mol) to the solution.

Stir the reaction mixture at 50 °C for 2 hours.

Remove the solvents by vacuum evaporation.

Work up the residue with chloroform.

Filter the resulting yellow crystals and wash them with chloroform (3 x 30 mL).

Recrystallize the product from an ethanol/diethyl ether mixture to yield purified FAI.

Fabrication of FAPDbIs Perovskite Thin Films (Two-Step
Sequential Method)

This protocol describes a common two-step method for the deposition of FAPbIs thin films.[7]
Materials:
e Lead iodide (Pbl2)

e Formamidinium iodide (FAI)
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e N,N-Dimethylformamide (DMF)
¢ Isopropanol (IPA)

e Fused silica substrates
Procedure:

o Substrate Preparation: Clean the fused silica substrates by sonication in deionized water,
acetone, and ethanol for 5 minutes each, followed by drying with a stream of nitrogen.

e Pbl2 Layer Deposition:
o Prepare a solution of Pblz in DMF (0.46 g/mL) by stirring at 70 °C overnight.
o Spin-coat the Pblz solution onto the prepared substrates at 3000 rpm for 30 seconds.
o Anneal the substrates at 70 °C for 10 minutes.
o FAI Layer Deposition and Perovskite Conversion:
o Prepare a solution of FAIl in IPA (50 mg/mL).
o Spin-coat the FAI solution on top of the Pblz layer at 1500-2500 rpm for 15 seconds.

o Anneal the substrates at 170 °C for 10 minutes to facilitate the conversion to the FAPDbIs
perovskite phase.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the fabrication of a FAPbIs perovskite
solar cell using a two-step sequential deposition method.
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Caption: A flowchart of the two-step sequential deposition process for FAPbIs perovskite solar
cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. benchchem.com [benchchem.com]
. espublisher.com [espublisher.com]

. worldscientific.com [worldscientific.com]

. rsc.org [rsc.org]

1
2
3
e 4. ossila.com [ossila.com]
5
6. rsc.org [rsc.org]
7

. mdpi.com [mdpi.com]
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059652#formamidinium-iodide-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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